N-(4-methylbenzyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide
Description
N-(4-methylbenzyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.
Scientific Research Applications
Coordination Complexes and Antioxidant Activity : Pyrazole-acetamide derivatives, closely related to N-(4-methylbenzyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide, have been used to synthesize novel Co(II) and Cu(II) coordination complexes. These complexes demonstrated significant antioxidant activity in vitro, highlighting their potential in oxidative stress-related research and applications (Chkirate et al., 2019).
Anticancer Agents : Similar compounds have been investigated for their anticancer properties. For instance, 5-methyl-4-phenyl thiazole derivatives, which share a structural resemblance with N-(4-methylbenzyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide, were studied for their antitumor activities. Some of these compounds showed high selectivity and significant apoptosis induction in cancer cell lines, suggesting their potential as anticancer agents (Evren et al., 2019).
Antifungal and Apoptotic Effects : Triazole-oxadiazole compounds, similar in structure, have been synthesized and evaluated for their antifungal and apoptotic effects against Candida species. Certain compounds in this class were found to be potent against Candida albicans and C. glabrata, with studies confirming their apoptotic effect (Çavuşoğlu et al., 2018).
Aldose Reductase Inhibitory Effects : Research on 4H-1,2,4-triazole derivatives, structurally related to N-(4-methylbenzyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide, demonstrated their potential as aldose reductase inhibitors. This is significant for addressing diabetes-induced complications, as aldose reductase is a key enzyme in this process (Sever et al., 2021).
properties
IUPAC Name |
N-[(4-methylphenyl)methyl]-2-[6-(3-nitrophenyl)pyridazin-3-yl]sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O3S/c1-14-5-7-15(8-6-14)12-21-19(25)13-28-20-10-9-18(22-23-20)16-3-2-4-17(11-16)24(26)27/h2-11H,12-13H2,1H3,(H,21,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGSHOTMYXQABRD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)CSC2=NN=C(C=C2)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methylbenzyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3-[(2,5-dichlorophenyl)sulfamoyl]thiophene-2-carboxylate](/img/structure/B2428317.png)
![ethyl 2-{[2-(2-{[(2-methoxyphenyl)methyl]carbamoyl}ethyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetate](/img/structure/B2428324.png)
![6-(((3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-7-methyl-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one](/img/structure/B2428333.png)
![5-Chloro-3-(3,4-dichlorophenyl)-[1,2,4]triazolo[4,3-c]quinazoline](/img/structure/B2428336.png)
